Cas no 93618-66-7 (Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate)

Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethyl-substituted aromatic moiety, which enhances reactivity and stability in various chemical transformations. The ester and keto functional groups make it a useful precursor for synthesizing pharmaceuticals, agrochemicals, and specialty materials. Its trifluoromethyl group contributes to improved lipophilicity and metabolic stability in derived compounds. The compound exhibits good solubility in common organic solvents, facilitating its use in reactions such as condensations, reductions, and cyclizations. Its well-defined structure and consistent purity make it a reliable building block for research and industrial applications requiring fluorinated aromatic frameworks.
Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate structure
93618-66-7 structure
Product Name:Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate
CAS No:93618-66-7
MF:C11H9F3O3
MW:246.182574033737
CID:818550
PubChem ID:735880
Update Time:2025-08-05

Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-oxo-3-[3-(trifluoromethyl)phenyl]propanoate
    • 3-oxo-3-(3-trifluoromethyl-phenyl)-propionic acid methyl ester
    • Methyl 3-(trifluoromethyl)benzoylacetate
    • Methyl 3-trifluoromethylbenzoylacetate
    • Methyl β-oxo-3-(trifluoromethyl)benzenepropanoate (ACI)
    • 3-Oxo-3-(3-trifluoromethylphenyl)propionic acid methyl ester
    • Methyl 2-(3-trifluoromethylbenzoyl)acetate
    • Methyl 3-(3-trifluoromethylphenyl)-3-oxopropanoate
    • MFCD00216522
    • 3-(3-trifluoromethylphenyl)-3-oxo-propionic acid methyl ester
    • Methyl 3-oxo-3-(3-(trifluoromethyl)phenyl)propanoate
    • PS-6691
    • AKOS015852679
    • methyl 3-(trifluoromethyl)benzoyl acetate
    • C78599
    • SCHEMBL449754
    • Methyl 3-oxo-3-(3-trifluoromethylphenyl)propanoate
    • 93618-66-7
    • DTXSID20352871
    • beta-oxo-3-(trifluoromethyl)-benzenepropanoic acid methyl ester
    • EN300-13514365
    • CS-0312670
    • SY062355
    • methyl [3-(trifluoromethyl)benzoyl]acetate, 3-(3-methoxy-3-oxopropanoyl)benzotrifluoride
    • Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate
    • MDL: MFCD00216522
    • Inchi: 1S/C11H9F3O3/c1-17-10(16)6-9(15)7-3-2-4-8(5-7)11(12,13)14/h2-5H,6H2,1H3
    • InChI Key: RPRMYRPHNDGZOY-UHFFFAOYSA-N
    • SMILES: O=C(CC(C1C=C(C(F)(F)F)C=CC=1)=O)OC

Computed Properties

  • Exact Mass: 246.05000
  • Monoisotopic Mass: 246.050379
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Not available
  • Density: 1.289
  • Melting Point: 94-96°C
  • Boiling Point: 94-96(p=0.2-rr)℃(lit.)
  • Flash Point: 101.2°C
  • Refractive Index: 1.4864-1.4884
  • PSA: 43.37000
  • LogP: 2.45120
  • Solubility: Not available

Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Risk Phrases:R36/37/38

Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine ,  Magnesium chloride Solvents: Acetonitrile ;  1 h, rt
1.2 < 10 °C; 16 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  acidified, cooled
Reference
3-Aryl-4-(2,6-dimethylbenzylidene)isoxazol-5(4H)-ones as fungicides and their preparation
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2 - 3, cooled
Reference
A new hypervalent iodine(III/V) oxidant and its application to the synthesis of 2H-azirines
Zhang, Guangtao; Wang, Yuanxun; Xu, Jun; Sun, Jiyun; Sun, Fengxia; et al, Chemical Science, 2020, 11(4), 947-953

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2 - 3, cooled
Reference
Synthesis of trifluoromethylated 2H-azirines through Togni reagent-mediated trifluoromethylation followed by PhIO-mediated azirination
Sun, Jiyun; Zhen, Xiaohua; Ge, Huaibin; Zhang, Guangtao; An, Xuechan; et al, Beilstein Journal of Organic Chemistry, 2018, 14, 1452-1458

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2 - 3
Reference
PhIO/Et3N·3HF-Mediated Formation of Fluorinated 2H-Azirines via Domino Fluorination/Azirination Reaction of Enamines
Zhang, Yong; Zhao, Xiaoyuan; Zhuang, Chen; Wang, Senlin; Zhang-Negrerie, Daisy; et al, Advanced Synthesis & Catalysis, 2018, 360(11), 2107-2112

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2 - 3
Reference
TBHP/TBAI-Mediated Oxidative Cascade Reaction Consisting of Dimerization, Cyclization, and 1,2-Aryl Migration: Metal-Free Synthesis of Pyrrolin-4-ones and Highly Substituted Pyrroles
Zhao, Xiaoyuan; Zhang, Yong; Deng, Jun ; Zhang-Negrerie, Daisy; Du, Yunfei, Journal of Organic Chemistry, 2017, 82(23), 12682-12690

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium methoxide Solvents: Xylene ;  68 °C; 3 h, 78 °C; 2 h, 78 °C; 2 h, 78 °C; 4 h, 78 °C; 78 °C → rt
1.2 Reagents: Acetic acid Solvents: Methanol ;  pH 7, rt
Reference
Preparation of phenylalkan-1-ols
, World Intellectual Property Organization, , ,

Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate Raw materials

Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate Preparation Products

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